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Compound of Interest

Compound Name: 2-Formyl-6-iodobenzoic acid

Cat. No.: B15234318 Get Quote

A focus on 2-Iodobenzoic Acid and its derivatives due to the limited data on 2-Formyl-6-
iodobenzoic acid.

Introduction

While specific applications of "2-Formyl-6-iodobenzoic acid" in materials science are not well-

documented in current literature, the broader family of substituted iodobenzoic acids,

particularly 2-iodobenzoic acid, serves as a versatile precursor and building block in the

synthesis of various advanced materials. This document provides an overview of the

applications of these related compounds, offering insights into their potential use in materials

science for researchers, scientists, and drug development professionals. The methodologies

and data presented are based on documented applications of closely related analogues.

I. 2-Iodobenzoic Acid as a Precursor for Hypervalent
Iodine Reagents
2-Iodobenzoic acid is a foundational precursor for the synthesis of hypervalent iodine(III) and

iodine(V) reagents, which are widely used as mild and selective oxidizing agents in organic

synthesis.[1][2] These reagents, such as 2-Iodoxybenzoic acid (IBX) and Dess-Martin

periodinane (DMP), are crucial for creating complex organic molecules that can be used as

monomers or functional components in materials science.[2]
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Key Hypervalent Iodine Reagents Derived from 2-Iodobenzoic Acid:

2-Iodoxybenzoic Acid (IBX): A powerful and selective oxidizing agent.

Dess-Martin Periodinane (DMP): Known for its good solubility and mild oxidation of alcohols.

[3]

IBX-esters and IBX-amides: Derivatives with improved solubility and stability.[3]

The reactivity of these reagents is analogous in many ways to that of transition metals,

involving processes like oxidative addition, ligand exchange, and reductive elimination.[4][5]

Experimental Protocol: Synthesis of 2-Iodosobenzoic
Acid (IBA)
A convenient and practical method for the preparation of 2-iodosobenzoic acid (IBA), a cyclic

hypervalent iodine(III) oxidant, utilizes Oxone® in an aqueous solution under mild conditions.

This method avoids the formation of the hazardous and explosive 2-iodoxybenzoic acid (IBX).

[6]

Materials:

2-Iodobenzoic acid (2-IB)

Oxone® (2KHSO₅·KHSO₄·K₂SO₄)

Water

Procedure:

Suspend 2-Iodobenzoic acid in water.

Add Oxone® to the suspension at room temperature.

Stir the mixture until the reaction is complete.

The resulting 2-iodosobenzoic acid can be isolated through filtration.
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This method is highly reliable for selectively producing cyclic hypervalent iodine(III) compounds

in excellent yields.[6]

II. Synthesis of Organic Materials
Substituted iodobenzoic acids are valuable starting materials for a variety of organic

compounds with applications in materials science.

A. Synthesis of Indoles and Isocoumarins
2-Iodobenzoic acid is a useful substrate for synthesizing 3-substituted isocoumarins and

indoles, which are present in many natural products with diverse biological activities and can

be explored for their optical and electronic properties.[7] The iodine atom can act as a directing

group in transition-metal-catalyzed C-H activation reactions, allowing for selective

functionalization.[7]

B. Potential for Liquid Crystal Precursors
Derivatives such as 2-Hydroxy-6-iodobenzoic acid are being explored as potential precursors

for liquid crystals.[8] The unique molecular structure of these compounds could lead to the

synthesis of liquid crystal molecules with desirable properties for displays and other

optoelectronic applications.[8]

III. Metal-Organic Frameworks (MOFs) and Iodine
Capture
While not a direct application of synthesizing materials from iodobenzoic acids, a significant

area of materials science involves the interaction of iodine with porous materials. Metal-Organic

Frameworks (MOFs) are being extensively studied for the capture of volatile radioactive iodine,

a critical issue in nuclear waste management.[9][10] The design of MOFs with specific

functionalities allows for the selective adsorption and sequestration of iodine.[9]
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Compound/Material Application
Key Performance
Metric

Reference

Methyl 2-

iodoxybenzoate
Oxidizing Agent

21% yield (high water

solubility)
[3]

Ethyl 2-

iodoxybenzoate
Oxidizing Agent 61% yield [3]

Iodinated Arenes Organic Synthesis
40-99% yield using m-

iodosylbenzoic acid
[11]

Visualizing Synthetic Pathways and Relationships
Diagram 1: Synthesis of Hypervalent Iodine Reagents
from 2-Iodobenzoic Acid
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Synthesis of Hypervalent Iodine Reagents

2-Iodobenzoic Acid

2-Iodosobenzoic Acid (IBA)

Oxone®

2-Iodoxybenzoic Acid (IBX)

Further Oxidation

Dess-Martin Periodinane (DMP)

Acetic Anhydride

IBX-Esters / IBX-Amides

Esterification / Amidation
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Synthesis of 3-Substituted Isocoumarins

Starting Materials

2-Iodobenzoic Acid +
 Terminal Alkyne

Mesoporous CuO@MgO
 Nanocomposite

3-Substituted Isocoumarin

Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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